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Compound of Interest

5-Bromopyridine-2,3-dicarboxylic
Compound Name: d
aci

<Technical Guide: 5-bromo-2,3-pyridinedicarboxylic acid>

A Comprehensive Technical Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides a detailed examination of 5-bromo-2,3-pyridinedicarboxylic acid,
a halogenated pyridine derivative with significant utility in synthetic chemistry. We will cover its
core structural features, spectroscopic signature, synthesis, and key applications, with a focus
on providing actionable insights for laboratory practice. This document is intended to serve as a
valuable resource for researchers, chemists, and professionals involved in drug discovery and
materials science.

Core Molecular Structure and Properties

5-bromo-2,3-pyridinedicarboxylic acid is a heterocyclic compound featuring a pyridine ring
substituted with a bromine atom at the 5-position and two carboxylic acid groups at the 2- and
3-positions. This unique arrangement of functional groups imparts a range of chemical
properties that make it a versatile building block in organic synthesis.

Key Structural and Chemical Information:
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Property Value

IUPAC Name 5-bromo-2,3-pyridinedicarboxylic acid
CAS Number 98555-51-2

Molecular Formula C7H4BrNOa4

Molecular Weight 262.02 g/mol

Appearance White to off-white solid

N Soluble in DMSO and other polar organic
Solubility vent
solvents

Spectroscopic Characterization

The structural integrity of 5-bromo-2,3-pyridinedicarboxylic acid is typically confirmed using a
combination of spectroscopic techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: The proton NMR spectrum provides information about the chemical environment
of the hydrogen atoms on the pyridine ring.

o 13C NMR: The carbon NMR spectrum reveals the number and types of carbon atoms in
the molecule.

o Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the compound and can provide information about its fragmentation pattern.[1]

Synthesis of 5-bromo-2,3-pyridinedicarboxylic acid

A common and reliable method for the synthesis of 5-bromo-2,3-pyridinedicarboxylic acid is
through the oxidation of 5-bromo-2-methylpyridine. This transformation can be effectively
achieved using a strong oxidizing agent such as potassium permanganate (KMnOQOa).

Synthetic Workflow
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The following diagram illustrates the key stages in the synthesis of 5-bromo-2,3-
pyridinedicarboxylic acid from 5-bromo-2-methylpyridine.
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Caption: Synthetic workflow for the preparation of 5-bromo-2,3-pyridinedicarboxylic acid.

Detailed Experimental Protocol

This protocol outlines a laboratory-scale procedure for the synthesis of 5-bromo-2,3-
pyridinedicarboxylic acid.

Materials:

5-bromo-2-methylpyridine

Potassium permanganate (KMnOa)

Water

Hydrochloric acid (HCI)

Ethanol (for recrystallization)

Procedure:

 In a round-bottom flask, suspend 5-bromo-2-methylpyridine in water.
o Heat the mixture to approximately 80°C with stirring.

e Slowly add potassium permanganate to the reaction mixture in portions, maintaining the
temperature between 85-90°C.[2]
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 After the addition is complete, continue heating for 60-100 minutes.[2]

e Cool the reaction mixture and filter to remove the manganese dioxide byproduct.

« Acidify the filtrate with hydrochloric acid to a pH of 3-4 to precipitate the product.[2]
o Collect the crude product by filtration and wash with cold water.

e Recrystallize the crude product from ethanol to obtain pure 5-bromo-2,3-pyridinedicarboxylic
acid.[2]

Causality and Self-Validation:

Potassium permanganate is a powerful oxidizing agent capable of converting the methyl
group to a carboxylic acid.

e The stepwise addition of KMnOa and temperature control are crucial to manage the
exothermic nature of the reaction and prevent side reactions.

 Acidification is necessary to protonate the carboxylate salt, rendering it insoluble in the
aqueous solution and allowing for its isolation.

e Recrystallization is a standard purification technique that removes impurities based on
differences in solubility.

Applications in Research and Development

5-bromo-2,3-pyridinedicarboxylic acid is a valuable intermediate in the synthesis of more
complex molecules, particularly in the fields of medicinal chemistry and materials science.

Pharmaceutical and Agrochemical Synthesis

The pyridinecarboxylic acid moiety is a common feature in many biologically active compounds.
The presence of the bromine atom provides a reactive handle for introducing further chemical
diversity through cross-coupling reactions, making this compound a useful starting material for
the synthesis of novel pharmaceuticals and agrochemicals. It is often used as a pharmaceutical
intermediate.[3]
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Ligand for Coordination Chemistry

The dicarboxylic acid functionality allows 5-bromo-2,3-pyridinedicarboxylic acid to act as a
ligand for metal ions, forming coordination complexes. These complexes can have interesting
catalytic, magnetic, or photoluminescent properties.

Safety and Handling

As with any chemical reagent, proper safety precautions should be observed when handling 5-
bromo-2,3-pyridinedicarboxylic acid.

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[4][5]

e Handling: Avoid breathing dust, mist, or vapor.[4] Use only in a well-ventilated area or under
a fume hood.[5]

» Storage: Store in a tightly closed container in a dry and well-ventilated place.[4]
« In case of exposure:

o Eyes: Flush with plenty of water for at least 15 minutes.[4][6]

o Skin: Wash with plenty of soap and water.[5][6]

o Inhalation: Move to fresh air.[4][6]

o Ingestion: Wash out mouth with water.[4]

For comprehensive safety information, always refer to the Safety Data Sheet (SDS) provided
by the supplier.[4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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